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Compound of Interest

Compound Name: Benzene, [(1-chloroethyl)thio]-

Cat. No.: B3047218 Get Quote

Application Notes and Protocols for 2-Chloroethyl
Phenyl Sulfide
These application notes provide comprehensive handling and safety procedures for 2-

chloroethyl phenyl sulfide (CAS No. 5535-49-9) for researchers, scientists, and drug

development professionals. Due to its hazardous nature, strict adherence to these protocols is

mandatory to ensure personnel safety and prevent environmental contamination.

Introduction and Chemical Profile
2-Chloroethyl phenyl sulfide is a colorless liquid with a pungent odor, primarily used as a

laboratory chemical and as a simulant for the chemical warfare agent sulfur mustard.[1][2][3] Its

structural similarity to sulfur mustard allows for safer research into the detection and

decontamination of chemical warfare agents.[1][3] However, it is a hazardous substance that is

harmful if swallowed, inhaled, or in contact with skin, and it causes severe skin burns and eye

damage.[4][5] This document outlines the essential safety protocols for its handling, storage,

and disposal.

Chemical and Physical Properties
The physical and chemical properties of 2-chloroethyl phenyl sulfide are summarized below.

This data is critical for understanding its behavior under various laboratory conditions.
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Property Value Reference

CAS Number 5535-49-9 [4][5][6]

Molecular Formula C8H9ClS [4][5][7]

Molecular Weight 172.68 g/mol [6][7]

Appearance Clear, colorless liquid [4][5][8]

Odor Pungent [4][5]

Boiling Point 90-91 °C @ 1 mmHg [1][2]

Density 1.174 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.583 [1][2]

Flash Point 104 °C (219.2 °F) - closed cup [4][7]

Solubility
Soluble in Chloroform. Slightly

soluble in water.
[5][7]

Stability

Stable under normal

conditions. Moisture sensitive,

hygroscopic.

[4]

Hazard Identification and GHS Classification
2-Chloroethyl phenyl sulfide is classified as a hazardous substance. The hazard statements

and classifications from the Globally Harmonized System (GHS) are summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3 / 4
H311/H312: Toxic/Harmful in

contact with skin

Acute Toxicity, Inhalation Category 3 / 4
H331/H332: Toxic/Harmful if

inhaled

Skin Corrosion / Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage /

Irritation
Category 1

H314: Causes severe skin

burns and eye damage

Carcinogenicity Category 1A H350: May cause cancer

Note: Classifications can vary slightly between suppliers.[2][3][4]

Experimental Protocols: Safe Handling and Use
Adherence to the following protocols is essential when working with 2-chloroethyl phenyl

sulfide.

Engineering Controls Protocol
Primary Control: Always handle 2-chloroethyl phenyl sulfide inside a certified chemical fume

hood to minimize inhalation exposure.[4] The fume hood should have a face velocity of 80-

120 feet per minute.

Ventilation: Ensure the laboratory is well-ventilated.[4][5]

Safety Equipment: An emergency eyewash station and safety shower must be located in the

immediate work area and be readily accessible.[9][10]

Personal Protective Equipment (PPE) Selection and Use
Protocol
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A risk assessment should always precede the handling of this chemical. The following PPE is

mandatory.

Hand Protection: Wear chemical-resistant gloves. Nitrile gloves may provide splash

protection, but for prolonged contact or immersion, laminate film gloves (e.g., Ansell Barrier)

are recommended.[11][12] Always inspect gloves for tears or holes before use and remove

them carefully to avoid skin contamination.[4][11]

Eye and Face Protection: Wear chemical safety goggles that meet EU Standard EN166 or

NIOSH standards.[9][11] In addition, a full-face shield must be worn over the goggles when

there is a risk of splashing.[2][12]

Skin and Body Protection: Wear a chemically resistant lab coat, preferably one that is fully

buttoned. Ensure that street clothes are fully covered. Do not wear shorts or open-toed

shoes in the laboratory.

Respiratory Protection: If there is a risk of exposure above permissible limits, or if

engineering controls are not sufficient, a NIOSH-approved respirator with a type ABEK

(EN14387) filter is required.[2][11] A full-face supplied-air respirator is necessary if it is the

sole means of protection.[11]
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Start: Task involves
2-chloroethyl phenyl sulfide

Is the procedure
 in a certified

 chemical fume hood?

Mandatory Minimum PPE:
- Chemical Goggles

- Lab Coat
- Chemical-Resistant Gloves

Yes

STOP!
Do not proceed.

Consult EHS.

No

Is there a significant
splash risk?

Add Full-Face Shield

Yes

Is there a risk of
aerosol or vapor generation?

No

Use NIOSH-approved
Respirator (Type ABEK filter)

Yes

Proceed with Caution

No
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Exposure Occurs!

What type of exposure?

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Immediately remove contaminated clothing.
Flush skin with water for at least 15 min.

Immediately flush eyes with water for
at least 15 min, lifting eyelids.

Move person to fresh air.
If not breathing, give artificial respiration.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention
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Spill Occurs!

Assess Spill Size
& Immediate Danger

Minor Spill
(<100 mL, contained)

Minor

Major Spill
(>100 mL or uncontained)

Major

1. Alert personnel in the area.
2. Wear appropriate PPE.

3. Cover with inert absorbent material
(sand, silica gel, vermiculite).

4. Collect into a sealed container for disposal.

1. Evacuate immediate area.
2. Alert others and activate alarm.

3. Close lab doors and prevent entry.
4. Call Emergency Response / EHS.

Decontaminate spill area & dispose of waste as hazardous. Await arrival of trained
emergency responders.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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